Cas no 62133-12-4 (2-Butenoic acid, 4-(3-methylphenyl)-, (E)-)

2-Butenoic acid, 4-(3-methylphenyl)-, (E)- structure
62133-12-4 structure
Product Name:2-Butenoic acid, 4-(3-methylphenyl)-, (E)-
CAS No:62133-12-4
MF:C11H12O2
MW:176.211783409119
CID:456942
PubChem ID:71389625
Update Time:2025-04-19

2-Butenoic acid, 4-(3-methylphenyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 4-(3-methylphenyl)-, (E)-
    • 4-(3-methylphenyl)but-2-enoic acid
    • DTXSID60811614
    • 62133-12-4
    • Inchi: 1S/C11H12O2/c1-9-4-2-5-10(8-9)6-3-7-11(12)13/h2-5,7-8H,6H2,1H3,(H,12,13)
    • InChI Key: AXGPSHKADVTYAQ-UHFFFAOYSA-N
    • SMILES: OC(C=CCC1C=CC=C(C)C=1)=O

Computed Properties

  • Exact Mass: 176.08376
  • Monoisotopic Mass: 176.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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